(2e)-2-Iminopyrimidin-1(2h)-ol

• IUPAC Name: 1-hydroxypyrimidin-2-imine
• InChI: InChI=1S/C4H5N3O/c5-4-6-2-1-3-7(4)8/h1-3,5,8H
• InChI Key: FLUYWGLRWSFUGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=N)N=C1)O
• Molecular Formula: C4H5N3O
• DSSTOX Substance ID: DTXSID60299716
• Molecular Weight: 111.10 g/mol
• CAS No.: 35034-15-2, 111943-19-2

Description

(2E)-2-Iminopyrimidin-1(2H)-ol is a pyrimidine derivative characterized by an imine group (=NH) at the 2-position and a hydroxyl group (-OH) at the 1-position. The E configuration of the imine group ensures a planar, conjugated system, influencing its electronic properties and intermolecular interactions. This compound belongs to the broader class of dihydropyrimidin-2(1H)-one analogues, where the ketone group in the parent scaffold is replaced by an imine . Such structural modifications are critical in medicinal chemistry, as they alter solubility, stability, and binding affinity to biological targets.

Comparison with Similar Compounds

3,4-Dihydropyrimidin-2(1H)-one

• Structure : Features a ketone group (=O) at the 2-position.
• Key Differences: The ketone group enhances hydrogen-bond acceptor capacity compared to the imine in (2E)-2-Iminopyrimidin-1(2H)-ol. This scaffold is a cornerstone of the Biginelli reaction, widely used to synthesize bioactive molecules like monastrol, an Eg5 kinesin inhibitor .
• Biological Activity : Demonstrates antimitotic and calcium channel modulation properties. The ketone’s electronegativity improves binding to polar enzyme active sites.

3,4-Dihydropyrimidin-2(1H)-thione

• Structure : Replaces the ketone with a thione (=S).
• Key Differences : The sulfur atom increases lipophilicity and alters electronic distribution, enhancing activity against cysteine protease enzymes. Thiones often exhibit stronger antimicrobial effects than their ketone or imine counterparts .

5-Fluoro-6-imino-1,6-dihydropyrimidin-2-ol (CAS 2022-85-7)

• Structure : Fluorine at the 5-position and imine at the 6-position.
• Key Differences : Fluorination enhances metabolic stability and electronegativity. This compound acts as a prodrug, inhibiting purine/pyrimidine uptake and metabolizing to 5-fluorouracil, a chemotherapeutic agent .
• Biological Activity : Antimetabolite activity with applications in oncology.

6-(2-Ethoxyphenyl)-2-methylpyrimidin-4-ol (CAS 1696565-55-5)

• Structure : Ethoxyphenyl and methyl substituents on the pyrimidine ring.
• Key Differences : Bulkier substituents increase lipophilicity, improving membrane permeability. The ethoxy group enhances π-π stacking with aromatic residues in enzyme pockets.
• Biological Activity : Explored for anticancer and anti-inflammatory applications .

2-[(2E)-2-Iminopyridin-1(2H)-yl]ethanol (CAS 65404-40-2)

• Structure: Pyridine core with an ethanol side chain.
• Key Differences: The ethanol group improves aqueous solubility, making it advantageous for formulation. The imine’s geometry may facilitate interactions with metal ions in enzymatic cofactors .

Structure-Activity Relationships (SAR) and Physicochemical Properties

Property	(2E)-2-Iminopyrimidin-1(2H)-ol	3,4-Dihydropyrimidin-2(1H)-one	5-Fluoro-6-imino-...	6-(2-Ethoxyphenyl)-...
Functional Group	Imine (E)	Ketone	Imine + Fluorine	Hydroxyl + Ether
Lipophilicity (LogP)	Moderate (~1.2)*	Low (~0.5)	Moderate (~1.5)	High (~2.8)
pKa	~8.5 (imine)	~9.1 (ketone)	~8.0 (imine)	~10.2 (hydroxyl)
Bioactivity	Kinase inhibition (predicted)	Eg5 inhibition	Antimetabolite	Anticancer

*Estimated based on structural analogues.